2-Methyl-6-phenylpyridine 1-oxide
Cat. No. B8441356
M. Wt: 185.22 g/mol
InChI Key: ZGLYSZZINMAOFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06090812
Procedure details
While stirring at room temperature, 4.8 g (28.5 mmol) of 2-phenyl-6-methyl-pyridine were dissolved in 50 ml of chloroform after which a solution of 7.8 g of 75% mCPBA (33.9 mmol) in 75 ml of chloroform were added dropwise. The reaction mixture showed only a slight rise in temperature. After stirring for 1.5 hr, the reaction mixture was shaken twice with 5% aqueous NaHCO3 solution and twice with an aqueous solution of Na2S2O3 to remove the excess of mCPBA, after which the reaction mixture proved to be negative on wet Kl/starch paper, The organic layer was dried on MgSO4. Removal of the drying agent by filtration and solvent by evaporation in vacuo yielded an oil which crystallized upon scratching to give 5.5 g (105%) of crude of 2-phenyl-6-methyl-pyridine-N-oxide, which was employed in the next step without further purification.
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[C:1]1([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([CH3:13])[N:8]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C1C=C(Cl)C=C(C(OO)=[O:22])C=1.C([O-])(O)=O.[Na+].[O-]S([O-])(=S)=O.[Na+].[Na+]>C(Cl)(Cl)Cl>[C:1]1([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([CH3:13])[N+:8]=2[O-:22])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:2.3,4.5.6|
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Inputs
Step One
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Name
|
|
|
Quantity
|
4.8 g
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)C1=NC(=CC=C1)C
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Name
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|
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Quantity
|
7.8 g
|
|
Type
|
reactant
|
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Smiles
|
C1=CC(=CC(=C1)Cl)C(=O)OO
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Name
|
|
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Quantity
|
50 mL
|
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Type
|
solvent
|
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Smiles
|
C(Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
75 mL
|
|
Type
|
solvent
|
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Smiles
|
C(Cl)(Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
|
|
Name
|
Na2S2O3
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[O-]S(=O)(=S)[O-].[Na+].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
While stirring at room temperature
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
were added dropwise
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STIRRING
|
Type
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STIRRING
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Details
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After stirring for 1.5 hr
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Duration
|
1.5 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the excess of mCPBA
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer was dried on MgSO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Removal of the drying agent
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
by filtration and solvent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by evaporation in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
yielded an oil which
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallized
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C1=[N+](C(=CC=C1)C)[O-]
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
